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Compound of Interest

Compound Name: Ammonia-d3

Cat. No.: B076837 Get Quote

This guide provides a comprehensive overview of the safety data for Ammonia-d3 (ND3),

tailored for researchers, scientists, and professionals in drug development. It covers essential

information regarding handling, storage, emergency procedures, and toxicological data,

compiled from various safety data sheets (SDS).

Product Identification and Properties
Ammonia-d3, also known as deuterated ammonia or trideuterioammonia, is the isotopically

substituted form of ammonia where the hydrogen atoms are replaced with deuterium.[1] It is a

colorless gas with a characteristically pungent smell.[2] Due to strong hydrogen bonding, it is

easily liquefied.[2]

Table 1: Physical and Chemical Properties of Ammonia-d3
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Property Value Source

Molecular Formula D₃N [3]

Molecular Weight 20.049 g/mol [1][3]

CAS Number 13550-49-7 [4]

Appearance Colorless gas [1][2]

Melting Point -78 °C

Boiling Point -33 °C [2]

Vapor Density 0.6 (vs air) [1]

Vapor Pressure 4802 mmHg (at 15.5 °C)

Autoignition Temp. 1203 °F (650.5 °C)

Water Solubility Highly soluble [1][2]

Isotopic Purity ≥99 atom % D [5]

Hazards Identification and GHS Classification
Ammonia-d3 is classified as a hazardous substance under the Globally Harmonized System

(GHS). It is a flammable gas, stored under pressure, and is toxic if inhaled.[4][5] It causes

severe skin burns, serious eye damage, and is very toxic to aquatic life with long-lasting

effects.[4][5]

Table 2: GHS Hazard Classification for Ammonia-d3
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Hazard Class Category Hazard Statement

Flammable Gases 2 H221: Flammable gas.[4][5]

Gases Under Pressure Compressed Gas

H280: Contains gas under

pressure; may explode if

heated.[4][5]

Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled.[4][5]

Skin Corrosion/Irritation 1A / 1B
H314: Causes severe skin

burns and eye damage.[4][5]

Serious Eye Damage 1
H318: Causes serious eye

damage.[5]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic life.

[4][5]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[5]

The GHS label includes the "Danger" signal word and pictograms for flammability, gas under

pressure, corrosion, acute toxicity, and environmental hazard.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/ammonia-d3.pdf
https://isotope.com/product/attachment/DLM-389-5/SDS%20-%20DLM-389_V.5.0_US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Hazards of Ammonia-d3 Core Precautionary Response (Pictograms)

Flammable Gas
(H221) 🔥

P210:
Keep away from
ignition sources

Gas Under Pressure
(H280) 💨

P410+P403:
Protect from sunlight.

Store in a well-
ventilated place

Severe Skin Burns
& Eye Damage (H314) ☠️

P280:
Wear protective
gloves/clothing/

eye/face protection

Toxic if Inhaled
(H331) ☣️

P261 & P271:
Avoid breathing gas.
Use outdoors or in
well-ventilated area

Toxic to Aquatic Life
(H410) 🌳

P273:
Avoid release to
the environment

Click to download full resolution via product page

Caption: Relationship between GHS hazards and precautionary responses for Ammonia-d3.

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are mandatory when

handling Ammonia-d3 to minimize exposure.

Table 3: Occupational Exposure Limits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b076837?utm_src=pdf-body-img
https://www.benchchem.com/product/b076837?utm_src=pdf-body
https://www.benchchem.com/product/b076837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Jurisdiction/Source Notes

TWA 25 ppm USA, ACGIH

Upper Respiratory

Tract irritation, Eye

damage.[5]

STEL 35 ppm USA, ACGIH

Upper Respiratory

Tract irritation, Eye

damage.[5]

Experimental Protocol: PPE Selection and Use

Engineering Controls: Always handle Ammonia-d3 in a well-ventilated area, preferably

within a chemical fume hood.[6][7][8] Ensure an eyewash station and safety shower are

readily accessible.

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to

EN166 or NIOSH-approved safety glasses.[5] A face shield may be required for operations

with a higher risk of splashing.

Skin Protection: Handle with chemical-resistant gloves (e.g., Butyl rubber, Neoprene)

inspected prior to use.[5] Use proper glove removal technique to avoid skin contact. Wear

protective clothing to prevent skin exposure.[5]

Respiratory Protection: If ventilation is inadequate or for emergency response, use a full-

facepiece respirator with an appropriate cartridge or a self-contained breathing apparatus

(SCBA).[5]
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Handling Ammonia-d3

Assess Task:
- Scale (mL vs. L)

- System (Open vs. Closed)
- Gas or Liquid form?

Minimum PPE:
- Lab Coat

- Safety Glasses (EN166)
- Chemical-Resistant Gloves

 Small scale (<10mL)
 Closed system

Standard PPE (Fume Hood):
- All Minimum PPE

- Face Shield
- Ensure good ventilation

 Lab scale (10-500mL)
 Open system in fume hood

Emergency Situation?
(Spill or Leak)

 Large scale (>500mL)
 Cylinder changeout

 Poor ventilation

Maximum Protection:
- Full Protective Suit

- Self-Contained Breathing
  Apparatus (SCBA)

No Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental release or exposure.

Experimental Protocol: First-Aid Measures
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General Advice: Move the affected person out of the dangerous area and consult a physician

immediately. Show this safety data sheet to the doctor.[5]

Inhalation: If inhaled, move the person into fresh air.[5] If breathing has stopped, give

artificial respiration. Seek immediate medical help.[5][6]

Skin Contact: Take off immediately all contaminated clothing.[8] Rinse skin with large

amounts of water for at least 15 minutes.[8][9] Do not apply salves or ointments.[9]

Immediate medical treatment is required as corrosive injuries can be difficult to heal.[8]

Eye Contact: Rinse cautiously and thoroughly with water for 10-15 minutes, holding the

eyelids apart.[6][8] Remove contact lenses if present and easy to do.[6] Consult an

ophthalmologist immediately.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6] Call a physician immediately

due to the danger of perforation of the esophagus and stomach.[8]

Experimental Protocol: Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[5] Wear maximum personal

protective equipment, including respiratory protection (SCBA).[5] Ensure adequate

ventilation.

Eliminate Ignition Sources: Remove all sources of ignition (heat, sparks, open flames).[5][6]

Use non-sparking tools and explosion-proof equipment.[6]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains, surface water, or ground water.[5][7][8]

Containment and Cleaning Up: For spills, contain the material. Absorb with a non-

combustible, inert material such as sand or earth and place in a suitable container for

disposal.[5][7] Ventilate the affected area.

Handling, Storage, and Stability
Protocol for Safe Handling and Storage
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Handling: Handle in a well-ventilated place or under an extractor hood.[6][7][8] Avoid

breathing vapor or mist and prevent contact with skin and eyes.[5] Keep away from sources

of ignition and take measures to prevent the buildup of electrostatic charge.[5]

Storage: Store locked up in a dry, well-ventilated place.[5][6] Keep the container tightly

closed.[5][7][8] Protect from sunlight.[5] Tanks should be painted a light, reflective color to

reduce heat and pressure buildup.[9]

Stability and Reactivity: The material is stable under recommended storage conditions.[5]

Avoid heat, flames, and sparks.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, halogens, and

various metals such as iron, zinc, copper, and silver.[5][7] Violent reactions can occur with

many of these substances.[7]

Hazardous Decomposition Products: Under fire conditions, nitrogen oxides (NOx) may be

produced.[5][7]
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Caption: General workflow for emergency response to an Ammonia-d3 incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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